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Introduction

Ethyl 3-hydroxy-3-methylbutanoate is a tertiary β-hydroxy ester with the chemical formula

C₇H₁₄O₃. While structurally similar to the well-established chiral building block ethyl 3-

hydroxybutanoate, a comprehensive review of the scientific literature reveals that ethyl 3-
hydroxy-3-methylbutanoate is not as commonly employed in asymmetric synthesis. Its

tertiary alcohol functionality presents unique synthetic challenges and opportunities. This

document provides an overview of its synthesis, physicochemical properties, and a discussion

of its potential, yet largely unexplored, role as a chiral building block for researchers, scientists,

and drug development professionals.

Physicochemical Properties
The following table summarizes the basic physicochemical properties of racemic ethyl 3-
hydroxy-3-methylbutanoate.
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Property Value

CAS Number 18267-36-2

Molecular Formula C₇H₁₄O₃

Molecular Weight 146.18 g/mol

Appearance Colorless liquid

Boiling Point 75-77 °C at 10 mmHg

Density 0.998 g/mL at 25 °C

Racemic Synthesis of Ethyl 3-Hydroxy-3-
Methylbutanoate
The classical and most direct method for the synthesis of racemic ethyl 3-hydroxy-3-
methylbutanoate is the Reformatsky reaction. This reaction involves the formation of an

organozinc reagent from an α-halo ester, which then adds to a ketone.[1][2]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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